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Compound of Interest

Ethyl 3-amino-3-iminopropanoate
Compound Name:
hydrochloride

Cat. No.: B1283774

For researchers, scientists, and professionals in drug development, a thorough understanding
of chemical reagents is paramount. This guide provides a detailed overview of the core
chemical properties of Ethyl 3-amino-3-iminopropanoate hydrochloride (CAS No: 57508-
48-2), a versatile building block in organic synthesis.

Core Chemical Properties

Ethyl 3-amino-3-iminopropanoate hydrochloride is a colorless solid that serves as a
valuable intermediate in the synthesis of various bioactive molecules.[1][2] Its structure,
featuring both an ester and an imino group, allows for a range of chemical transformations,
making it a key component in the development of novel therapeutic agents and in the study of
amino acid derivatives.[2]

Quantitative Data Summary

The following table summarizes the key quantitative data for Ethyl 3-amino-3-
iminopropanoate hydrochloride.
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Property Value Source
CAS Number 57508-48-2 [1]
Molecular Formula C5H11CIN202 [3]
Molecular Weight 166.61 g/mol [3]
Appearance Colorless solid [11[3]

1H NMR (500 MHz, d6-DMSO)

4 9.16 (2H, broad s, NH2),
8.88 (2H, broad s, NH2), 4.15
(2H, g, J = 7.1 Hz, OCH2),
3.63 (2H, s, CH2), 1.22 (3H, t,
J=7.1Hz, CH3)

[1]

13C NMR (125 MHz, d6-
DMSO)

5 166.7 (C=0), 163.6 (C=N),
61.9 (OCH2), 38.2 (CH2), 14.4
(CH3)

[1]

IR (neat, cm™1)

3300, 3095, 1738, 1687

[1]

Mass Spectrum (EI)

m/z 130 (M+)

[1]

Experimental Protocols

A key application of Ethyl 3-amino-3-iminopropanoate hydrochloride is in synthetic

chemistry. Below is a detailed experimental protocol for its synthesis.

Synthesis of Ethyl 3-amino-3-iminopropanoate

hydrochloride

This protocol outlines the synthesis of the title compound from ethyl 3-ethoxy-3-

iminopropionate.

Materials:

» Ethyl 3-amino-3-ethoxyacrylate (760 mg, 4.78 mmol)

e Ammonium chloride (270 mg, 5.0 mmol)

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3368769.htm
https://www.chemicalbook.com/synthesis/57508-48-2.htm
https://www.chemicalbook.com/synthesis/57508-48-2.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3368769.htm
https://www.chemicalbook.com/synthesis/57508-48-2.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3368769.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3368769.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3368769.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3368769.htm
https://www.benchchem.com/product/b1283774?utm_src=pdf-body
https://www.benchchem.com/product/b1283774?utm_src=pdf-body
https://www.benchchem.com/product/b1283774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Ethanol (4.0 mL)

o Diethyl ether

o CEM Discover microwave synthesizer
e 10 mL pressure-rated glass tube

« Filtration apparatus

e Vacuum evaporator

Procedure:

o Dissolve ethyl 3-amino-3-ethoxyacrylate (760 mg, 4.78 mmol) and ammonium chloride (270
mg, 5.0 mmol) in ethanol (4.0 mL) in a 10 mL pressure-rated glass tube.[1][3]

o Place the reaction tube in a CEM Discover microwave synthesizer and irradiate at 120 °C for
1 hour with an initial magnetron power of 200 W.[1][3]

 After the reaction is complete, cool the reaction mixture using a stream of compressed air.[1]

[3]
« Filter the cooled reaction mixture.[1][3]
o Concentrate the filtrate by vacuum evaporation.[1][3]

¢ Grind the resulting residue with diethyl ether to yield ethyl 3-amidinopropionate hydrochloride
as a colorless solid (923 mg, 78% yield).[1][3] The product can be used without further
purification.[1][3]

Visualizing the Synthesis

The following diagrams illustrate the logical workflow of the synthesis process.
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Ethyl 3-amino-3-ethoxyacrylate

Reaction Steps Final Product
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Caption: Synthetic workflow for Ethyl 3-amino-3-iminopropanoate hydrochloride.

Safety and Handling

While a specific safety data sheet for Ethyl 3-amino-3-iminopropanoate hydrochloride was
not available, information for the related compound, Ethyl 3-ethoxy-3-iminopropionate
hydrochloride, suggests that appropriate safety precautions should be taken. It is irritating to
the respiratory system and skin.[4] In case of contact with eyes, rinse immediately with plenty
of water.[4] Standard laboratory safety practices, including the use of personal protective
equipment such as gloves and safety glasses, are recommended.[4] Ensure adequate
ventilation when handling this compound.[4] For storage, keep containers tightly closed in a
dry, cool, and well-ventilated place.[4]

Applications in Research and Development

Ethyl 3-amino-3-iminopropanoate hydrochloride is a valuable building block for the
synthesis of more complex molecules.[2] Its utility is primarily seen in pharmaceutical and
biochemical research.[2] It is used in the development of drugs, particularly those targeting
metabolic disorders, and in studies involving amino acid derivatives to understand protein
synthesis and enzyme activity.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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